Cas no 781624-89-3 (5,6-dichloro-N-(4-methoxyphenyl)methylpyridine-3-carboxamide)

• Product Name: 5,6-dichloro-N-(4-methoxyphenyl)methylpyridine-3-carboxamide
• CAS No: 781624-89-3
• MF: C₁₄H₁₂Cl₂N₂O₂
• MW: 311.163281440735
• CID: 5681789
• PubChem ID: 2472896
• Update Time: 2025-06-12

5,6-dichloro-N-(4-methoxyphenyl)methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 781624-89-3
• EN300-26581500
• 5,6-dichloro-N-[(4-methoxyphenyl)methyl]pyridine-3-carboxamide
• AKOS008921432
• Z30871429
• 5,6-dichloro-N-(4-methoxyphenyl)methylpyridine-3-carboxamide

• Inchi： 1S/C14H12Cl2N2O2/c1-20-11-4-2-9(3-5-11)7-18-14(19)10-6-12(15)13(16)17-8-10/h2-6,8H,7H2,1H3,(H,18,19)
• InChI Key： ZPFMSEHGMMGINS-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)C(NCC1C=CC(=CC=1)OC)=O)Cl

Computed Properties

• Exact Mass: 310.0275830g/mol
• Monoisotopic Mass: 310.0275830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5,6-dichloro-N-(4-methoxyphenyl)methylpyridine-3-carboxamide

Comprehensive Overview of 5,6-Dichloro-N-(4-methoxyphenyl)methylpyridine-3-carboxamide (CAS No. 781624-89-3)

5,6-Dichloro-N-(4-methoxyphenyl)methylpyridine-3-carboxamide (CAS No. 781624-89-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its abbreviated name 5,6-dichloro pyridine carboxamide, features a pyridine core substituted with dichloro and carboxamide functional groups, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to bioactive molecules.

The 5,6-dichloro-N-(4-methoxyphenyl)methylpyridine-3-carboxamide is synthesized through multi-step organic reactions, involving the coupling of 5,6-dichloropyridine-3-carboxylic acid with 4-methoxybenzylamine. Its molecular formula, C₁₄H₁₂Cl₂N₂O₂, and molecular weight of 311.16 g/mol, highlight its moderate size and potential for bioavailability. The presence of the methoxyphenyl group enhances its lipophilicity, a critical factor in drug design for improving membrane permeability.

In recent years, the demand for pyridine-based compounds like 781624-89-3 has surged, driven by their role in developing kinase inhibitors and antimicrobial agents. A trending topic in the scientific community is the exploration of heterocyclic compounds for treating resistant infections, and this compound's dichloro-substituted pyridine moiety positions it as a candidate for such studies. Additionally, its carboxamide functionality is frequently searched in the context of hydrogen bonding interactions, a key feature in molecular docking simulations.

From an industrial perspective, CAS 781624-89-3 is often discussed alongside high-value chemical intermediates due to its potential scalability. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios, catering to the growing need for tailor-made molecules in precision medicine. Environmental considerations also play a role, with researchers investigating green chemistry approaches to synthesize such compounds sustainably.

Analytical characterization of 5,6-dichloro-N-(4-methoxyphenyl)methylpyridine-3-carboxamide typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research applications. Its stability under various pH conditions makes it suitable for formulation studies, another hot topic in pharmaceutical development. FAQs in online forums often revolve around its solubility profile, with common solvents including DMSO and methanol.

In summary, 5,6-Dichloro-N-(4-methoxyphenyl)methylpyridine-3-carboxamide (CAS No. 781624-89-3) represents a promising scaffold in medicinal chemistry, aligning with current trends in targeted therapy and molecular design. Its combination of chloro and methoxy substituents offers a balance of reactivity and stability, making it a valuable tool for researchers exploring next-generation therapeutics.